Cas no 73513-43-6 (Isooctyl Nitrate)

Isooctyl Nitrate structure
Isooctyl Nitrate structure
Product Name:Isooctyl Nitrate
CAS No:73513-43-6
MF:C8H17NO3
MW:175.225482702255
CID:93647
PubChem ID:13318290
Update Time:2025-04-18

Isooctyl Nitrate Chemical and Physical Properties

Names and Identifiers

    • Isooctyl Nitrate
    • Nitric acid, isooctyl ester
    • 6-methylheptyl nitrate
    • Nitric acid,isooctylester (9CI)
    • SCHEMBL1774221
    • 73513-43-6
    • DTXSID80994276
    • Nitric acid, isooctylester (9CI)
    • DB-319687
    • Inchi： 1S/C8H17NO3/c1-8(2)6-4-3-5-7-12-9(10)11/h8H,3-7H2,1-2H3
    • InChI Key： PWONZZKXEVZFDV-UHFFFAOYSA-N
    • SMILES： O(CCCCCC(C)C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 175.12100
  • Monoisotopic Mass: 86.10955
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 21.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 3.6

Experimental Properties

  • Melting Point: -153.7 DEG C
  • Boiling Point: 60.3 DEG C
  • PSA: 55.05000
  • LogP: 2.79020

Isooctyl Nitrate Customs Data

  • HS CODE：2920909090
  • Customs Data：

    China Customs Code:

    2920909090

    Overview:

    2920909090 Other inorganic esters(Esters excluding hydrogen halide)(Including its salts and their halogenation,sulfonation,Nitration and nitrosation derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2920909090 esters of other inorganic acids of non-metals (excluding esters of hydrogen halides) and their salts; their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Isooctyl Nitrate Pricemore >>

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Isooctyl Nitrate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:73513-43-6)硝酸异辛酯
Order Number:LE5711166
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:44
Price ($):discuss personally
Email:18501500038@163.com

Isooctyl Nitrate Related Literature

73513-43-6 (Isooctyl Nitrate) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:73513-43-6)硝酸异辛酯
LE5711166
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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